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Compound of Interest

Compound Name: 3-Hydroxy-2-nitropyridine

Cat. No.: B127853 Get Quote

For Immediate Reference: In the event of a spill or for disposal, consult your institution's

Environmental Health and Safety (EHS) department and refer to the full Safety Data Sheet

(SDS). This document serves as a guide and is not a substitute for official safety protocols.

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxy-2-nitropyridine (CAS No. 15128-82-2), tailored for researchers, scientists, and

professionals in drug development. The following procedures are based on information from

safety data sheets and are intended to ensure safe handling and regulatory compliance.

Hazard Profile and Safety Summary
3-Hydroxy-2-nitropyridine is classified as a hazardous chemical.[1] Understanding its primary

hazards is crucial for safe handling and disposal.

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[1]

Harmful if Swallowed - Harmful if swallowed.[2]
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This table summarizes the key hazards associated with 3-Hydroxy-2-nitropyridine.

Step-by-Step Disposal Procedure
The recommended procedure for the disposal of 3-Hydroxy-2-nitropyridine is to use an

approved waste disposal service.[1][3][4][5] Do not attempt to dispose of this chemical down

the drain or as regular solid waste.

1. Waste Identification and Segregation:

Identify all waste containing 3-Hydroxy-2-nitropyridine. This includes pure, unused product,

contaminated labware (e.g., weighing boats, spatulas), and any solutions.

Segregate this waste from other laboratory waste streams to avoid incompatible mixtures.

2. Containerization and Labeling:

Place solid waste in a clearly labeled, sealable container. For contaminated labware, double-

bagging in durable plastic bags may be appropriate.

Liquid waste (e.g., solutions) should be stored in a sealed, compatible container.

The container must be clearly labeled with the chemical name ("3-Hydroxy-2-
nitropyridine") and appropriate hazard symbols (e.g., "Irritant," "Harmful").

3. Storage Pending Disposal:

Store the sealed waste container in a designated, well-ventilated area, away from

incompatible materials.[3][5]

The storage area should be secure and accessible only to authorized personnel.[2][3][5]

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company.

Provide them with the Safety Data Sheet (SDS) for 3-Hydroxy-2-nitropyridine.
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Follow their specific instructions for pickup and disposal. Waste codes should be assigned by

the user based on the application for which the product was used.[4]

Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

1. Immediate Actions:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.[3][5]

Remove all sources of ignition.[3][5]

2. Personal Protective Equipment (PPE):

Before addressing the spill, don appropriate PPE, including:

Chemical-resistant gloves

Safety goggles or face shield

Lab coat or protective clothing

For large spills or in poorly ventilated areas, a NIOSH/MSHA approved respirator may be

necessary.[4]

3. Spill Containment and Cleanup:

For solid spills, carefully sweep or scoop up the material and place it into a suitable, labeled

container for disposal.[4] Avoid generating dust.[2]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth)

and place it in a sealed container for disposal.

Wash the spill area thoroughly with soap and water.[1][4]
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4. Reporting:

Report the spill to your supervisor and your institution's EHS department, regardless of the

size.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Hydroxy-2-nitropyridine.
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Start: Have 3-Hydroxy-2-nitropyridine Waste?

Is it an accidental spill?

Follow Emergency Spill Protocol:
1. Evacuate & Ventilate

2. Don PPE
3. Contain & Clean Up

4. Report to EHS

Yes

Collect waste in a
compatible, sealed container.

No (Routine Disposal)

Label container with:
- Chemical Name
- Hazard Symbols

Store in a designated,
secure, and ventilated area.

Contact Institutional EHS or
Licensed Waste Disposal Company.

End: Professional Disposal Complete

Click to download full resolution via product page

Disposal workflow for 3-Hydroxy-2-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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